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Compound of Interest

Compound Name: Methyl linolelaidate
CAS No.: 11068-03-4
Cat. No.: B7802225
Get Quote
. J

Executive Summary

Methyl linolelaidate (Methyl trans,trans-9,12-octadecadienoate) acts as a critical reference
standard in the quantification of trans-fatty acids (TFAs). Unlike its naturally abundant isomer,
methyl linoleate (cis,cis), the trans,trans geometry of methyl linolelaidate alters its
thermodynamic stability, packing density in biological membranes, and chromatographic
retention time.

This guide provides a definitive physicochemical profile, a validated GC-FID analytical
workflow, and an overview of the biological implications of this compound in lipidomic research.

Part 1: Physicochemical Identity[1]

Methyl linolelaidate is the methyl ester of linoleelaidic acid.[1][2][3] Its rigid trans double
bonds prevent the "kinking" observed in cis isomers, leading to higher intermolecular Van der
Waals forces.

Table 1: Core Chemical Specifications
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Parameter

Specification

Notes

Chemical Name

Methyl linolelaidate

IUPAC: Methyl (9E,12E)-

octadeca-9,12-dienoate

Specific to the trans,trans

CAS Number 2566-97-4 )
isomer
Identical to methyl linoleate
Molecular Formula C19H3402 )
(isomer)
] Calculated based on standard
Molecular Weight 294.47 g/mol

atomic weights

Physical State

Liquid (at 20°C)

Higher viscosity/melting point

than cis isomer

Solubility

Ethanol, Hexane, Chloroform

Immiscible in water

Storage

-20°C (Desiccated)

Prone to auto-oxidation,

though less than cis forms

Stereochemical Configuration

The biological and analytical distinctiveness of methyl linolelaidate stems from its geometry.

o Methyl Linoleate (cis,cis): Bent structure; packs loosely; lower melting point; essential

nutrient.

o Methyl Linolelaidate (trans,trans): Linear structure; packs tightly (similar to saturated fats);

associated with metabolic disruption.

Part 2: Analytical Methodology (GC-FID)

The separation of methyl linolelaidate from the cis isomer and other C18 FAMEs (Fatty Acid

Methyl Esters) requires specific chromatographic conditions. Standard non-polar columns (e.g.,

DB-1, DB-5) often fail to resolve the cis and trans peaks adequately.

Protocol: High-Resolution Separation of Trans-FAMEs
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Principle: Separation is achieved using a highly polar stationary phase (typically biscyanopropyl
polysiloxane). The strong dipole-dipole interaction between the cyano groups of the stationary

phase and the pi-electrons of the double bonds retards the elution of cis isomers more

effectively than trans isomers.

Reagents:

» Standard: Methyl linolelaidate (>99% purity).[2]

e Solvent: n-Heptane or Isooctane (HPLC Grade).

 Internal Standard: Methyl Heneicosanoate (C21:0) (Optional for quantification).

Instrument Parameters:

Component Setting Rationale
) 100m length is critical for
SP-2560 or CP-Sil 88 (100 m x _ _
Column baseline resolution of complex
0.25 mm x 0.20 pm) )
isomer clusters.
] ) Provides sharper peaks and
) Hydrogen (Linear velocity: 30- ) )
Carrier Gas faster elution than Helium at
35 cm/s) ) ]
equivalent resolution.
S Prevents column overload;
Split Injection (50:1 to 100:1)
Inlet ensures narrow band
@ 250°C _
formation.
Universal response for
Detector FID @ 260°C

hydrocarbons; high sensitivity.

Temperature Program (Thermal Gradient):

e Initial: 140°C (Hold 5 min) — Promotes solvent focusing.

e Ramp 1: 4°C/min to 240°C.

e Final: 240°C (Hold 15 min) — Elutes high MW contaminants.
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Visualizing the Analytical Workflow

The following diagram outlines the critical path from sample preparation to data validation.

Click to download full resolution via product page

Figure 1: Critical path for the extraction, derivatization, and chromatographic resolution of
Methyl Linolelaidate.

Part 3: Biological Implications & Toxicology[1]

Researchers utilizing methyl linolelaidate are typically investigating lipid metabolism or
oxidative stress.

Membrane Dynamics

Due to its linear geometry, methyl linolelaidate incorporates into phospholipid bilayers more
like a saturated fat (e.g., stearate) than a polyunsaturated fat.

o Effect: Increases membrane order parameter (rigidity).

o Consequence: Reduced fluidity can impair the function of membrane-bound proteins and
signal transduction pathways.

Metabolic Inhibition

Methyl linolelaidate acts as a competitive inhibitor in the arachidonic acid cascade.
e Mechanism: It competes with cis-linoleate for the enzyme A6-desaturase.

¢ Result: Reduced biosynthesis of downstream eicosanoids (prostaglandins, leukotrienes),
which can alter inflammatory responses.

Pathway Visualization: Competitive Inhibition
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Dietary Lipids
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Figure 2: Competitive inhibition mechanism where Methyl Linolelaidate disrupts normal fatty
acid desaturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Methyl Linolelaidate —
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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